Cas no 647025-49-8 (1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(2-propenylamino)-)

• Product Name: 1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(2-propenylamino)-
• CAS No: 647025-49-8
• MF: C₇H₁₁N₃S₂
• MW: 201.312338113785
• CID: 418100
• PubChem ID: 21861763
• Update Time: 2025-04-19

1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Thiadiazepine-2(3H)-thione, 4,5-dihydro-7-(2-propenylamino)-
• 7-(prop-2-enylamino)-4,5-dihydro-3H-1,3,6-thiadiazepine-2-thione
• DTXSID50618952
• 647025-49-8
• 7-[(Prop-2-en-1-yl)amino]-4,5-dihydro-1,3,6-thiadiazepine-2(3H)-thione

• Inchi： 1S/C7H11N3S2/c1-2-3-8-6-9-4-5-10-7(11)12-6/h2H,1,3-5H2,(H,8,9)(H,10,11)
• InChI Key： OHFJEGXQCRMTFF-UHFFFAOYSA-N
• SMILES： S1C(NCCN=C1NCC=C)=S

Computed Properties

• Exact Mass: 201.03963
• Monoisotopic Mass: 201.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 36.42